Cas no 215254-90-3 (tert-butyl N-(2-formamidoethyl)carbamate)

• Product Name: tert-butyl N-(2-formamidoethyl)carbamate
• CAS No: 215254-90-3
• MF: C₈H₁₆N₂O₃
• MW: 188.224242210388
• MDL: MFCD17014791
• CID: 243078
• PubChem ID: 45091851
• Update Time: 2025-10-29

tert-butyl N-(2-formamidoethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[2-(formylamino)ethyl]-, 1,1-dimethylethyl ester (9CI)
• LogP
• CARBAMIC ACID, [2-(FORMYLAMINO)ETHYL]-, 1,1-DIMETHYLETHYL ESTER
• tert-butyl N-(2-formamidoethyl)carbamate
• tert-Butyl (2-formamidoethyl)carbamate
• tert-Butyl(2-formamidoethyl)carbamate
• Carbamic acid, [2-(formylamino)ethyl]-, 1,1-dimethylethyl ester (9CI)
• EN300-219479
• SCHEMBL3036971
• (2-Formylaminoethyl)carbamic acid tert-butyl ester
• AKOS015917913
• Z1255502187
• FT-0691759
• 215254-90-3
• 2-Methyl-2-propanyl (2-formamidoethyl)carbamate
• DB-251571

• MDL： MFCD17014791
• Inchi： 1S/C8H16N2O3/c1-8(2,3)13-7(12)10-5-4-9-6-11/h6H,4-5H2,1-3H3,(H,9,11)(H,10,12)
• InChI Key： CMTRPQLUJIILIR-UHFFFAOYSA-N
• SMILES： O(C(NCCNC=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 188.11618
• Monoisotopic Mass: 188.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4A^2
• XLogP3: 0.3

Experimental Properties

• Density: 1.051
• Boiling Point: 370.927°C at 760 mmHg
• Flash Point: 178.131°C
• Refractive Index: 1.451
• PSA: 67.43

tert-butyl N-(2-formamidoethyl)carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-(2-formamidoethyl)carbamate

Comprehensive Guide to tert-butyl N-(2-formamidoethyl)carbamate (CAS No. 215254-90-3): Properties, Applications, and Market Insights

tert-butyl N-(2-formamidoethyl)carbamate (CAS No. 215254-90-3) is a specialized organic compound widely used in pharmaceutical and chemical research. This compound, often referred to as a carbamate derivative, plays a crucial role in the synthesis of bioactive molecules. Its unique structure, featuring a tert-butyl group and a formamidoethyl moiety, makes it a versatile intermediate in drug discovery and development.

The growing interest in tert-butyl N-(2-formamidoethyl)carbamate is driven by its applications in peptide synthesis and medicinal chemistry. Researchers frequently search for "tert-butyl N-(2-formamidoethyl)carbamate uses" or "CAS 215254-90-3 suppliers," highlighting its importance in the scientific community. This compound is particularly valuable for protecting amine groups during multi-step synthetic processes, ensuring high yields and purity in final products.

From a chemical perspective, tert-butyl N-(2-formamidoethyl)carbamate exhibits excellent stability under various reaction conditions. Its carbamate protecting group can be easily removed under mild acidic conditions, making it ideal for sensitive synthetic routes. The compound's solubility in common organic solvents like dichloromethane and dimethylformamide further enhances its utility in laboratory settings.

Recent advancements in pharmaceutical intermediates have spotlighted compounds like tert-butyl N-(2-formamidoethyl)carbamate. With the rise of personalized medicine and targeted therapies, the demand for high-quality chemical building blocks has surged. This trend aligns with frequent search queries such as "best carbamate protecting groups" and "amine protection strategies in drug synthesis," reflecting the compound's relevance in modern research.

The global market for tert-butyl N-(2-formamidoethyl)carbamate has shown steady growth, particularly in regions with strong pharmaceutical and biotechnology sectors. Suppliers often highlight its high purity grade (typically >98%) and consistent batch-to-batch quality, which are critical factors for research and production. Environmental considerations have also prompted innovations in green chemistry approaches for synthesizing such intermediates.

Quality control is paramount when working with tert-butyl N-(2-formamidoethyl)carbamate. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to verify its purity and structure. Researchers frequently inquire about "tert-butyl N-(2-formamidoethyl)carbamate spectral data" or "CAS 215254-90-3 characterization methods," underscoring the need for reliable analytical information.

Storage and handling recommendations for tert-butyl N-(2-formamidoethyl)carbamate typically suggest keeping the compound in a cool, dry environment, protected from moisture and light. While not classified as hazardous, proper laboratory practices should always be followed when handling any chemical substance. The compound's molecular weight of 202.24 g/mol and white crystalline appearance are additional identifying characteristics.

Future research directions involving tert-butyl N-(2-formamidoethyl)carbamate may explore its potential in novel drug delivery systems or as a component in bioconjugation chemistry. The compound's versatility continues to make it a subject of interest in academic and industrial laboratories worldwide. As synthetic methodologies evolve, tert-butyl N-(2-formamidoethyl)carbamate remains a valuable tool for chemists developing next-generation therapeutic agents.